2-(3,5-Dichlorophenyl)-2-phenylacetic acid
Overview
Description
The compound “3,5-Dichlorophenylboronic acid” is a related compound that has been studied . It is a boronic acid derivative with two chlorine atoms on the phenyl ring . This compound is used as an intermediate for the synthesis of various pharmaceutical compounds .
Synthesis Analysis
While specific synthesis methods for “2-(3,5-Dichlorophenyl)-2-phenylacetic acid” were not found, boron reagents like “3,5-Dichlorophenylboronic acid” have been used in Suzuki–Miyaura coupling reactions . This is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Molecular Structure Analysis
The molecular structure of “3,5-Dichlorophenylboronic acid” includes a boron atom attached to a phenyl ring with two chlorine atoms .
Chemical Reactions Analysis
The “3,5-Dichlorophenylboronic acid” has been used in various chemical reactions, including Suzuki-Miyaura cross-coupling, trifluoromethylation, and cyanation for the synthesis of aromatic nitriles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,5-Dichlorophenylboronic acid” include a melting point of 315 °C, a boiling point of 351.7±52.0 °C (Predicted), and a density of 1.47±0.1 g/cm3 (Predicted) .
Scientific Research Applications
Suzuki–Miyaura Coupling
Suzuki–Miyaura (SM) coupling: is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It allows the connection of chemically distinct fragments under mild conditions. The success of SM coupling lies in its functional group tolerance and environmentally benign organoboron reagents. Among these reagents, 2-(3,5-Dichlorophenyl)-2-phenylacetic acid plays a crucial role. Here’s why:
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling reactions, the process involves the formation of new carbon-carbon bonds through the interaction of organoboron reagents with palladium .
Biochemical Pathways
It’s known that suzuki–miyaura coupling reactions, which this compound may be involved in, play a significant role in the synthesis of various organic compounds .
Pharmacokinetics
A structurally similar compound, 2-(4-amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol, was found to be excreted in urine for up to 120 hours after administration . This suggests that 2-(3,5-Dichlorophenyl)-2-phenylacetic acid may also have a prolonged presence in the body, but further studies would be needed to confirm this.
Result of Action
The suzuki–miyaura coupling reactions that this compound may be involved in are known to result in the formation of new carbon-carbon bonds , which can lead to the synthesis of a wide variety of organic compounds .
Action Environment
It’s known that the success of suzuki–miyaura coupling reactions, which this compound may be involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(3,5-dichlorophenyl)-2-phenylacetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O2/c15-11-6-10(7-12(16)8-11)13(14(17)18)9-4-2-1-3-5-9/h1-8,13H,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYKQCOJXUBRVPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC(=CC(=C2)Cl)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dichlorophenyl)-2-phenylacetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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